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Compound of Interest

Compound Name: Picarbutrazox

Cat. No.: B3026463

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the 50%
effective concentration (EC50) of Picarbutrazox against various Phytophthora species.
Picarbutrazox is a novel oomyceticide with a unique mode of action, offering a valuable tool
for managing diseases caused by these destructive plant pathogens.[1][2][3][4]

Introduction to Picarbutrazox

Picarbutrazox is a fungicide belonging to the tetrazolyloximes chemical group.[5] It is
classified by the Fungicide Resistance Action Committee (FRAC) under the code U17,
indicating an unknown mode of action.[5][6] While the precise molecular target is not yet fully
elucidated, it is theorized that Picarbutrazox disrupts the normal function of the pathogen's
cellular membrane by affecting the biosynthesis of phospholipids.[6] This disruption leads to
leaky cells and inhibits various developmental stages of the pathogen, including mycelial
growth, zoospore formation, and germination.[6][7] Picarbutrazox has demonstrated high
efficacy against a range of oomycetes, including various species of Phytophthora and Pythium.
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Data Presentation: EC50 Values of Picarbutrazox for
Phytophthora Species
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The following table summarizes the reported EC50 values of Picarbutrazox for the mycelial
growth inhibition of several Phytophthora species. These values highlight the potent activity of
Picarbutrazox at very low concentrations.

Phytophthora Species EC50 (ng/mL) Reference(s)
Phytophthora sansomeana 0.0483 [2]
Phytophthora sojae 0.0198 [4]
Phytophthora nagaii 0.00014 [9]
Phytophthora tentaculata 0.00375 9]
Phytophthora capsici 0.00134 [7]

Note: EC50 values can vary between isolates of the same species and are influenced by
experimental conditions.

Experimental Protocols

This section outlines a detailed methodology for determining the EC50 value of Picarbutrazox
against Phytophthora species using the agar dilution method.

Materials

» Phytophthora isolates of interest
e Picarbutrazox (analytical grade)
e V8 juice

e Calcium Carbonate (CaCO3)

e Agar

« Sterile distilled water

o Sterile Petri dishes (90 mm)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://www.researchgate.net/publication/265789931_A_Comparison_of_Different_Estimation_Methods_for_Fungicide_EC50_and_EC95_Values
https://www.researchgate.net/publication/377238449_Picarbutrazox_effectiveness_added_to_a_seed_treatment_mixture_for_management_of_Oomycetes_that_impact_soybean_in_Ohio
https://www.researchgate.net/publication/396372777_Effective_homemade_V8_juice_formulation_as_alternative_suitable_medium_for_culturing_Phytophthora_infestans
https://www.researchgate.net/publication/396372777_Effective_homemade_V8_juice_formulation_as_alternative_suitable_medium_for_culturing_Phytophthora_infestans
https://pubmed.ncbi.nlm.nih.gov/39180167/
https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://www.benchchem.com/product/b3026463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Sterile cork borer (5-6 mm diameter)
e Micropipettes and sterile tips

 Incubator set to the optimal growth temperature for the Phytophthora species (typically 20-
25°C)

 Digital calipers or a ruler for measuring colony diameter

 Statistical software (e.g., GraphPad Prism, R with 'drc' package) for data analysis

Protocol

o Preparation of V8 Juice Agar Medium:
o For 1 liter of medium, mix 100-200 mL of V8 juice with 800-900 mL of distilled water.
o Add approximately 1-2 grams of CaCO3 to buffer the medium.
o Add 15-20 grams of agar.
o Autoclave the mixture at 121°C for 15-20 minutes.

o Allow the medium to cool to approximately 50-60°C in a water bath before adding the
fungicide.

e Preparation of Picarbutrazox Stock Solutions and Amended Media:

o Prepare a stock solution of Picarbutrazox in a suitable solvent (e.g., DMSO) at a high
concentration (e.g., 1 mg/mL).

o Perform serial dilutions of the stock solution to create a range of working concentrations.
The final concentrations in the agar should bracket the expected EC50 value. A suggested
range for initial screening could be 0, 0.0001, 0.001, 0.01, 0.1, and 1.0 pg/mL.

o Add the appropriate volume of each Picarbutrazox working solution to the molten V8
juice agar to achieve the desired final concentrations. Ensure the volume of solvent added
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is minimal and consistent across all plates, including the control, to avoid any inhibitory
effects of the solvent.

o Pour the amended and control (solvent only) agar into sterile 90 mm Petri dishes
(approximately 20 mL per plate).

o Allow the plates to solidify at room temperature.

¢ Inoculation:

o Culture the Phytophthora isolates on non-amended V8 juice agar plates until the mycelium
actively covers a significant portion of the plate.

o Using a sterile cork borer, take mycelial plugs (5-6 mm in diameter) from the leading edge
of the actively growing Phytophthora colonies.

o Place one mycelial plug in the center of each Picarbutrazox-amended and control plate,
with the mycelial side facing down.

e |ncubation:

o Incubate the plates in the dark at the optimal growth temperature for the specific
Phytophthora species being tested.

o Incubate until the mycelial growth in the control plates has reached a diameter of at least
40-50 mm. The incubation period will vary depending on the growth rate of the species.

» Data Collection:
o Measure the diameter of the fungal colony on each plate in two perpendicular directions.
o Calculate the average diameter for each plate.

o Subtract the diameter of the initial mycelial plug from each measurement to obtain the net
mycelial growth.

o Data Analysis:
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o Calculate the percentage of mycelial growth inhibition for each Picarbutrazox
concentration relative to the control using the following formula:

= % Inhibition = [ (Control Growth - Treatment Growth) / Control Growth ] x 100
o Transform the Picarbutrazox concentrations to their base-10 logarithms.

o Use a statistical software package to perform a non-linear regression analysis, fitting the
percent inhibition data against the log-transformed fungicide concentrations to a dose-
response curve (e.g., a four-parameter logistic model).

o From the regression analysis, determine the EC50 value, which is the concentration of
Picarbutrazox that causes a 50% inhibition of mycelial growth.

Visualizations
Experimental Workflow
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Caption: Workflow for determining the EC50 of Picarbutrazox.
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Caption: Hypothesized mode of action of Picarbutrazox in Phytophthora.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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